Cas no 1247846-49-6 (3-(2-aminoethyl)(ethyl)aminopropan-1-ol)
3-(2-aminoethyl)(ethyl)aminopropan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-[(2-aminoethyl)(ethyl)amino]propan-1-ol
- 3-(2-aminoethyl)(ethyl)aminopropan-1-ol
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- Inchi: 1S/C7H18N2O/c1-2-9(6-4-8)5-3-7-10/h10H,2-8H2,1H3
- InChI Key: MVXIFLIJBDMYCK-UHFFFAOYSA-N
- SMILES: OCCCN(CC)CCN
Computed Properties
- Exact Mass: 146.142
- Monoisotopic Mass: 146.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 68.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 49.5
3-(2-aminoethyl)(ethyl)aminopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-180459-0.05g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 0.05g |
$851.0 | 2023-09-19 | ||
| Enamine | EN300-180459-0.1g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 0.1g |
$892.0 | 2023-09-19 | ||
| Enamine | EN300-180459-0.25g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 0.25g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-180459-0.5g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 0.5g |
$974.0 | 2023-09-19 | ||
| Enamine | EN300-180459-1.0g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 1g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-180459-2.5g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-180459-5.0g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 5g |
$2940.0 | 2023-06-08 | ||
| Enamine | EN300-180459-10.0g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 10g |
$4360.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01051820-1g |
3-[(2-Aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 95% | 1g |
¥4893.0 | 2023-04-04 | |
| Enamine | EN300-180459-1g |
3-[(2-aminoethyl)(ethyl)amino]propan-1-ol |
1247846-49-6 | 1g |
$1014.0 | 2023-09-19 |
3-(2-aminoethyl)(ethyl)aminopropan-1-ol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-(2-aminoethyl)(ethyl)aminopropan-1-ol
3-(2-aminoethyl)(ethyl)aminopropan-1-ol (CAS No. 1247846-49-6): A Comprehensive Overview
3-(2-aminoethyl)(ethyl)aminopropan-1-ol (CAS No. 1247846-49-6) is a versatile amino alcohol compound with a wide range of applications in chemical synthesis, pharmaceuticals, and material science. This compound, characterized by its unique amine and hydroxyl functional groups, has garnered significant attention due to its potential in drug development and industrial applications. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule.
The molecular structure of 3-(2-aminoethyl)(ethyl)aminopropan-1-ol features both primary and secondary amine groups, along with a hydroxyl group, making it a valuable intermediate in organic synthesis. Its CAS number 1247846-49-6 is often searched by researchers and industry professionals looking for high-purity reagents. The compound's ability to act as a ligand or building block in complex chemical reactions has made it a subject of interest in recent studies.
One of the key reasons for the growing popularity of 3-(2-aminoethyl)(ethyl)aminopropan-1-ol is its role in the development of pharmaceutical intermediates. Researchers are exploring its potential in creating novel drug candidates, particularly in the fields of neurology and oncology. The compound's amine functionality allows for easy modification, making it adaptable to various therapeutic targets. Recent publications have highlighted its use in synthesizing small molecule inhibitors and bioconjugates.
From an industrial perspective, CAS 1247846-49-6 has shown promise in the production of specialty chemicals. Its dual functional groups enable it to participate in diverse chemical transformations, including condensation reactions and polymer formation. Manufacturers are increasingly interested in this compound for creating advanced materials with tailored properties. The demand for 3-(2-aminoethyl)(ethyl)aminopropan-1-ol has been steadily rising, particularly in regions with strong pharmaceutical and chemical industries.
The synthesis of 3-(2-aminoethyl)(ethyl)aminopropan-1-ol typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact. Green chemistry principles are being applied to the production of CAS 1247846-49-6, aligning with current industry trends toward sustainable manufacturing. Researchers are also investigating enzymatic routes for producing this amino alcohol derivative, which could offer more eco-friendly alternatives.
Analytical characterization of 3-(2-aminoethyl)(ethyl)aminopropan-1-ol is crucial for quality control in both research and industrial settings. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structure. The availability of high-quality analytical data for CAS 1247846-49-6 has facilitated its adoption in various applications, particularly where precise molecular specifications are required.
In the context of current scientific trends, 3-(2-aminoethyl)(ethyl)aminopropan-1-ol aligns well with the growing interest in multifunctional building blocks for drug discovery. The pharmaceutical industry's shift toward targeted therapies and precision medicine has created new opportunities for compounds like this. Its molecular architecture allows for the creation of diverse chemical libraries, supporting the development of next-generation therapeutics.
The safety profile of 3-(2-aminoethyl)(ethyl)aminopropan-1-ol has been extensively studied, with proper handling procedures well-documented in the scientific literature. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with this compound. The availability of comprehensive safety data sheets for CAS 1247846-49-6 ensures that researchers and industrial users can handle it safely and responsibly.
Market analysis indicates that the global demand for 3-(2-aminoethyl)(ethyl)aminopropan-1-ol is expected to grow significantly in the coming years. This growth is driven by expanding applications in pharmaceutical research and specialty chemical production. Several manufacturers have begun scaling up production of CAS 1247846-49-6 to meet this increasing demand, with particular focus on high-purity grades suitable for research and development purposes.
Future research directions for 3-(2-aminoethyl)(ethyl)aminopropan-1-ol include exploring its potential in novel material science applications and further optimizing its synthetic routes. The compound's unique combination of functional groups makes it a promising candidate for developing smart materials and functional polymers. As synthetic methodologies continue to advance, we can expect to see even broader applications emerging for this versatile molecule.
For researchers and industry professionals seeking reliable sources of 3-(2-aminoethyl)(ethyl)aminopropan-1-ol, it's important to verify the quality and purity of the material. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis for CAS 1247846-49-6, ensuring that users receive material suitable for their specific applications. The compound is available in various quantities, from small-scale research amounts to bulk industrial quantities.
In conclusion, 3-(2-aminoethyl)(ethyl)aminopropan-1-ol (CAS No. 1247846-49-6) represents an important class of amino alcohol compounds with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to make it a valuable tool in both academic research and industrial processes. As scientific understanding of this compound deepens and new applications are discovered, its significance in chemical and pharmaceutical research is likely to grow even further.
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